Cas no 253337-26-7 ((αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine)

• Product Name: (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine
• CAS No: 253337-26-7
• MF: C₂₁H₂₃N
• MW: 289.41402554512
• CID: 5050560
• Update Time: 2025-06-27

(αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine Chemical and Physical Properties

Names and Identifiers

• (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine
• 1-Naphthalenemethanamine, α-methyl-N-(3-phenylpropyl)-, (αR)-
• Cinacalcet Hydrochloride iMpuritG
• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-phenylpropan-1-amine

• Inchi： 1S/C21H23N/c1-17(22-16-8-11-18-9-3-2-4-10-18)20-15-7-13-19-12-5-6-14-21(19)20/h2-7,9-10,12-15,17,22H,8,11,16H2,1H3/t17-/m1/s1
• InChI Key： ANBOFAPYZHVOSP-QGZVFWFLSA-N
• SMILES： [C@H](C1=CC=CC2C=CC=CC1=2)(C)NCCCC1C=CC=CC=1

(αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine

Professional Introduction to Compound with CAS No. 253337-26-7 and Product Name: (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine

The compound with the CAS number 253337-26-7 and the product name (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's significance lies its molecular architecture, which combines a naphthalene core with substituents that enhance its pharmacological activity. The presence of an α-methyl group and a N-(3-phenylpropyl) moiety contributes to its distinctive chemical profile. These structural features not only influence its physical and chemical properties but also play a crucial role in determining its biological activity.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent and selective interactions with biological targets. The compound under discussion has been extensively studied for its potential as an intermediate in the synthesis of various pharmacologically active agents. Its unique structural framework allows for modifications that can fine-tune its biological properties, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. Research has indicated that compounds with similar structural motifs may interact with specific neurotransmitter receptors, potentially offering new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The (αR)-configuration of the amine group is particularly noteworthy, as it may confer enhanced binding affinity to certain biological targets.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the expertise required in modern pharmaceutical research. The process typically begins with the preparation of key intermediates, followed by their functionalization to introduce the desired substituents. The use of advanced catalytic methods ensures high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how the interaction between the naphthalene core and the substituents affects its overall pharmacokinetic properties. These insights are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The compound's potential as a lead molecule has also been explored in preclinical studies. Initial experiments have shown promising results regarding its ability to modulate specific biological pathways. For instance, studies suggest that it may inhibit enzymes involved in inflammation or neurotransmitter degradation, offering therapeutic benefits in relevant disease models.

The development of novel pharmaceuticals is a complex and multidisciplinary endeavor that requires collaboration across various scientific disciplines. The research on compounds like this one exemplifies how advancements in synthetic chemistry, computational biology, and pharmacology can converge to create innovative therapeutic solutions. The continued investigation into the pharmacological properties of this compound holds promise for future medical breakthroughs.

In conclusion, the compound with CAS number 253337-26-7 and product name (αR)-α-Methyl-N-(3-phenylpropyl)-1-naphthalenemethanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development underscore its importance in ongoing research efforts. As scientific understanding progresses, it is likely that this compound will play an increasingly vital role in the discovery and development of new therapeutic agents.